Cas no 2229149-49-7 (tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate)

• Product Name: tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate
• CAS No: 2229149-49-7
• MF: C₁₀H₂₀F₂N₂O₂
• MW: 238.274809837341
• CID: 6190335
• PubChem ID: 142514769
• Update Time: 2025-06-28

tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate
• 2229149-49-7
• EN300-1888733
• AZOKIMHPNPWART-UHFFFAOYSA-N

• Inchi： 1S/C10H20F2N2O2/c1-9(2,3)16-8(15)14-6-7(13)5-10(4,11)12/h7H,5-6,13H2,1-4H3,(H,14,15)
• InChI Key： AZOKIMHPNPWART-UHFFFAOYSA-N
• SMILES： FC(C)(CC(CNC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 238.14928421g/mol
• Monoisotopic Mass: 238.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate

Introduction to Tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate (CAS No. 2229149-49-7) in Modern Chemical and Pharmaceutical Research

Tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate, identified by the chemical identifier CAS No. 2229149-49-7, represents a significant compound in the realm of advanced chemical synthesis and pharmaceutical development. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a tert-butyl group and a difluoropentyl moiety in its molecular structure contributes to its distinct chemical properties, making it a valuable candidate for further exploration in synthetic methodologies and biological evaluations.

The tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate structure is notable for its ability to serve as an intermediate in the synthesis of more complex molecules. The difluoropentyl group, in particular, introduces fluorine atoms into the molecular backbone, which is a common strategy in pharmaceutical design to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. Recent advancements in fluorinated compounds have highlighted their role in developing next-generation therapeutics, where modifications at specific positions can significantly alter biological activity.

In the context of contemporary research, Tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate has been explored for its utility in generating novel carbamate-based derivatives. Carbamates are widely recognized for their versatility as pharmacophores, exhibiting a broad spectrum of biological activities ranging from neuroprotective to anti-inflammatory effects. The incorporation of the 2-amino group into the molecule further expands its potential as a building block for pharmacological investigations. This amino functionality can be readily modified through various chemical reactions, such as coupling or acylation, to produce diverse analogs with tailored properties.

Recent studies have demonstrated the significance of fluorinated amino acids and their derivatives in medicinal chemistry. The fluorine atoms in the 4,4-difluoropentyl moiety contribute to the compound's lipophilicity and electronic properties, which are critical factors in drug-receptor interactions. Such modifications have been shown to improve pharmacokinetic profiles, including bioavailability and half-life, thereby enhancing the therapeutic potential of drug candidates. The tert-butyl group, on the other hand, provides steric hindrance that can influence molecular orientation and binding specificity.

The synthesis of Tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate involves multi-step organic transformations that showcase modern synthetic techniques. Advanced methods such as palladium-catalyzed cross-coupling reactions or fluorination protocols are often employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the progress made in enabling more precise molecular construction. Such advancements are pivotal for accelerating drug discovery pipelines and developing innovative therapeutic agents.

Beyond its synthetic utility, Tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to neurological disorders or metabolic diseases. The interplay between the tert-butyl group, the amino functionality, and the difluoropentyl moiety creates a scaffold that can be fine-tuned to target specific biological pathways. Further research is warranted to elucidate its exact pharmacological profile and explore possible therapeutic applications.

The integration of computational chemistry and high-throughput screening has accelerated the evaluation of such compounds in drug discovery initiatives. Virtual screening techniques allow researchers to predict binding interactions and optimize molecular structures before experimental validation. This approach aligns well with the characteristics of Tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate, where computational modeling can aid in identifying promising derivatives with enhanced activity or selectivity.

In conclusion, Tert-butyl N-(2-amino-4,4-difluoropentyl)carbamate (CAS No. 2229149-49-7) stands as a testament to the innovative strides being made in chemical synthesis and pharmaceutical research. Its unique structural attributes make it a compelling candidate for further exploration, particularly in designing fluorinated carbamate-based therapeutics. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a significant role in advancing medical science.